Cas no 2039-68-1 (4,4'-Diphenylstilbene)

• Product Name: 4,4'-Diphenylstilbene
• CAS No: 2039-68-1
• MF: C₂₆H₂₀
• MW: 332.437006950378
• MDL: MFCD00003063
• CID: 84079
• PubChem ID: 5379121
• Update Time: 2025-10-08

4,4'-Diphenylstilbene Chemical and Physical Properties

Names and Identifiers

• trans-P,P'-diphenylstilbene
• trans-4,4-Diphenylstilbene
• 4,4'-DIPHENYLSTILBENE
• TRANS-4,4'-DIPHENYLSTILBENE
• 4,4'-diphenyl-trans-stilbene
• 44'-Diphenylstilbene,ScintillationGrade
• diphenylstilbene
• trans-4,4′-Diphenylstilbene
• 4-(2-[1,1'-Biphenyl]-4-ylethenyl)-1,1'-biphenyl
• 1,2-Bis(4-biphenylyl)ethylene
• 1,2-Bis(4-diphenylyl)ethylene
• 1,2-Bis(p-biphenylyl)ethylene
• BBE
• DPS
• DPS (fluor)
• NSC 24862
• p,p'-Diphenylstilbene
• EINECS 218-018-4
• (E)-1,2-di([1,1'-biphenyl]-4-yl)ethene
• HXWQJYVUJPBQEW-VAWYXSNFSA-
• NSC 88640
• trans-p,p'-Diphenylstilbene, suitable for liquid scintillation spectrometry
• 1,2-Di([1,1'-biphenyl]-4-yl)ethene
• trans-para,para'-diphenylstilbene
• EINECS 216-757-7
• 1657-71-2
• 1,1'-Biphenyl,4-(2-[1,1'-biphenyl]-4-ylethenyl)-
• A853134
• InChI=1/C26H20/c1-3-7-23(8-4-1)25-17-13-21(14-18-25)11-12-22-15-19-26(20-16-22)24-9-5-2-6-10-24/h1-20H/b12-11+
• MFCD00003063
• AKOS005257973
• 4-[(E)-2-[1,1'-Biphenyl]-4-ylethenyl]-1,1'-biphenyl #
• 2039-68-1
• DTXSID501309999
• 1,1'-Biphenyl, 4-(2-[1,1'-biphenyl]-4-ylethenyl)-
• HXWQJYVUJPBQEW-VAWYXSNFSA-N
• NS00046326
• 4,4'-Diphenylstilben
• NSC88640
• 1,1'-Biphenyl, 4,4''-(1,2-ethenediyl)bis-
• (E)-4,4/'-ethylenebis(1,1/'-biphenyl)
• NSC-88640
• 1-phenyl-4-[(E)-2-(4-phenylphenyl)ethenyl]benzene
• BCP11404
• trans-4,4a(2)-Diphenylstilbene
• 4,4'-(E)-ethene-1,2-diyldibiphenyl
• BBL100117
• STL511348
• 4,4'-Diphenylstilbene

• MDL： MFCD00003063
• Inchi： 1S/C26H20/c1-3-7-23(8-4-1)25-17-13-21(14-18-25)11-12-22-15-19-26(20-16-22)24-9-5-2-6-10-24/h1-20H/b12-11+
• InChI Key： HXWQJYVUJPBQEW-VAWYXSNFSA-N
• SMILES： C1(C=CC(/C=C/C2C=CC(=CC=2)C2C=CC=CC=2)=CC=1)C1C=CC=CC=1
• BRN： 2053491

Computed Properties

• Exact Mass: 332.15700
• Monoisotopic Mass: 332.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: crystal
• Density: 1.096±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 301 ºC
• Boiling Point: 517.3±40.0 °C at 760 mmHg
• Flash Point: 264.2±21.4 °C
• Solubility: Insuluble (1.1E-6 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 7.19100
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4'-Diphenylstilbene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes